5-(4-Butoxy-3-methoxyphenyl)-1-(furan-2-ylmethyl)-3-hydroxy-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one

• CAS No.: 617695-50-8
• Molecular Formula: C30H33NO7
• Molecular Weight: 519.6 g/mol
• IUPAC Name: (4E)-5-(4-butoxy-3-methoxyphenyl)-1-(furan-2-ylmethyl)-4-[hydroxy-(4-propoxyphenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C30H33NO7/c1-4-6-16-38-24-14-11-21(18-25(24)35-3)27-26(28(32)20-9-12-22(13-10-20)36-15-5-2)29(33)30(34)31(27)19-23-8-7-17-37-23/h7-14,17-18,27,32H,4-6,15-16,19H2,1-3H3/b28-26+
• InChI Key: XJWJNJINJWHMPX-BYCLXTJYSA-N
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)OCCC)\O)/C(=O)C(=O)N2CC4=CC=CO4)OC
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCCC)O)C(=O)C(=O)N2CC4=CC=CO4)OC

Description

This compound (CAS 618083-04-8) is a 5-hydroxypyrrol-2-one derivative featuring a complex substitution pattern. Its structure includes:

• A 4-butoxy-3-methoxyphenyl group at position 5, contributing lipophilicity and steric bulk.
• A furan-2-ylmethyl substituent at position 1, introducing heteroaromatic character.
• A 3-hydroxy group at position 3, enabling hydrogen bonding.
• A 4-propoxybenzoyl moiety at position 4, providing electron-withdrawing and steric effects.

Biological Activity

The compound 5-(4-butoxy-3-methoxyphenyl)-1-(furan-2-ylmethyl)-3-hydroxy-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one is a complex organic molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological properties, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The compound's structure can be broken down into distinct functional groups that contribute to its biological activity:

• Pyrrole Ring : A five-membered aromatic ring that plays a crucial role in the stability and reactivity of the molecule.
• Furan Moiety : Known for its ability to participate in various chemical reactions, enhancing the compound's reactivity.
• Phenolic Groups : The presence of methoxy and propoxy substituents on the phenyl rings may influence lipophilicity and biological interactions.

Anticancer Properties

Recent studies have indicated that this compound exhibits significant anticancer activity. For instance, research on similar pyrrole derivatives has shown that they can inhibit the proliferation of various cancer cell lines, including breast and liver cancers. The mechanism often involves the induction of apoptosis and inhibition of cell migration.

Table 1: Summary of Anticancer Activity

Cell Line	IC50 (µM)	Mechanism of Action
Huh7 (HCC)	38.15	Inhibition of integrin α7, downregulation of p53
MCF-7 (Breast)	TBD	Induction of apoptosis
A549 (Lung)	TBD	Cell cycle arrest

Anti-inflammatory Effects

Compounds with similar structures have also been reported to exhibit anti-inflammatory properties. They may inhibit pro-inflammatory cytokines and enzymes such as COX-2, thereby reducing inflammation in various models.

Antimicrobial Activity

There is emerging evidence suggesting that derivatives related to this compound possess antimicrobial properties. They have been tested against several bacterial strains, showing potential as broad-spectrum antibiotics.

The biological activity of 5-(4-butoxy-3-methoxyphenyl)-1-(furan-2-ylmethyl)-3-hydroxy-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one may involve multiple pathways:

• Epithelial-Mesenchymal Transition (EMT) : The compound has been shown to modulate markers associated with EMT, which is crucial in cancer metastasis.
• Signal Transduction Pathways : Inhibition of pathways such as FAK/AKT may contribute to its anticancer effects.
• Reactive Oxygen Species (ROS) : Induction of oxidative stress leading to apoptosis has been observed in related compounds.

Study 1: Hepatocellular Carcinoma (HCC)

A study investigated the effects of a related compound on Huh7 cells, a model for HCC. The results demonstrated that treatment with the compound led to:

• Reduced Viability : Significant suppression of cell viability at concentrations above 5 µM.
• Migration Inhibition : The Boyden chamber assay confirmed decreased migratory capacity.

Study 2: Breast Cancer Models

In another study focusing on breast cancer cell lines, similar compounds showed promising results in reducing tumor growth and inducing apoptosis through caspase activation.

Comparison with Similar Compounds

Benzoyl Group Modifications

• Target Compound : 4-propoxybenzoyl group (electron-withdrawing propoxy chain).
• Analog 1 (CAS 618074-70-7) : Replaces 4-propoxybenzoyl with a 4-methoxybenzoyl group and introduces a 3-bromophenyl substituent at position 4. This bromine atom enhances molecular weight (468.297 g/mol vs. 465.48 g/mol for the target) and may influence halogen bonding interactions .
• Analog 2 (Example 84, ) : Features a 3-fluoro-4-isopropoxyphenyl group, combining fluorine’s electronegativity with isopropoxy’s steric effects. This modification improves metabolic stability in some drug candidates .

Phenyl Group Substituents

• Compound 20 () : Contains a 4-tert-butylphenyl group. The tert-butyl group increases hydrophobicity (logP) and melting point (263–265°C), suggesting enhanced crystallinity compared to the target compound’s butoxy chain .
• Compound 38 (): Utilizes a 3-methoxyphenyl and 3-nitrophenyl combination.

Substituent Variations on the Pyrrolone Core

Position 1 Modifications

• Compound 12 (CAS 505079-57-2) : Replaces the furan-2-ylmethyl group with a 3-methoxypropyl chain. The methoxypropyl substituent enhances solubility in polar solvents but reduces aromatic interactions .
• Compound in : Features a tetrahydrofuran-2-ylmethyl group, introducing conformational rigidity compared to the flexible furan-2-ylmethyl chain in the target compound .

Hydroxy Group Derivatives

• Compound 5f () : Replaces the 3-hydroxy group with a 4-hydroxy-6-methyl-2H-pyran-2-one moiety. This modification expands the hydrogen-bonding network but reduces pyrrolone ring planarity .

Antiestrogenic Activity

• Compound 36 () : Exhibits antiestrogenic effects with a cyclohexyl and 3-nitrophenyl substitution. The target compound’s propoxybenzoyl group may offer improved selectivity due to reduced nitro group toxicity .

Data Tables

Table 1: Key Physical and Structural Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Notable Substituents	Reference
Target Compound	465.48	Not reported	4-propoxybenzoyl, furan-2-ylmethyl
CAS 618074-70-7	468.297	Not reported	3-bromophenyl, 4-methoxybenzoyl
Compound 20 ()	408.23	263–265	4-tert-butylphenyl
Compound 38 ()	Not reported	Oil (brown)	3-nitrophenyl, 4-methoxyphenyl